Cas no 2138201-89-3 (4-Cyclobutyl-6-methylpyridin-2-amine)

• Product Name: 4-Cyclobutyl-6-methylpyridin-2-amine
• CAS No: 2138201-89-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6452284
• PubChem ID: 165847392
• Update Time: 2025-10-29

4-Cyclobutyl-6-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-6-methylpyridin-2-amine
• EN300-702376
• 2138201-89-3
• 4-Cyclobutyl-6-methylpyridin-2-amine

• Inchi： 1S/C10H14N2/c1-7-5-9(6-10(11)12-7)8-3-2-4-8/h5-6,8H,2-4H2,1H3,(H2,11,12)
• InChI Key： HLTCHSGFOTXNEQ-UHFFFAOYSA-N
• SMILES： N1C(=CC(=CC=1C)C1CCC1)N

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Cyclobutyl-6-methylpyridin-2-amine

Chemical Profile of 4-Cyclobutyl-6-methylpyridin-2-amine (CAS No. 2138201-89-3)

4-Cyclobutyl-6-methylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 2138201-89-3, is a heterocyclic organic compound featuring a pyridine core with substituents that impart unique structural and functional properties. This compound has garnered attention in the pharmaceutical and chemical research sectors due to its potential applications in drug discovery and material science. The presence of a cyclobutyl group and a methyl substituent at the 6-position of the pyridine ring contributes to its distinct reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The structure of 4-cyclobutyl-6-methylpyridin-2-amine is characterized by a six-membered aromatic ring fused with a nitrogen atom, which is a defining feature of pyridine derivatives. The cyclobutyl moiety at the 4-position introduces steric hindrance, influencing the compound's solubility, metabolic stability, and interaction with biological targets. Meanwhile, the methyl group at the 6-position further modulates electronic properties, enhancing or altering electronic distributions across the molecule. These structural features are critical in determining its pharmacokinetic behavior and potential therapeutic efficacy.

In recent years, 4-cyclobutyl-6-methylpyridin-2-amine has been explored as a key intermediate in the synthesis of novel pharmaceutical agents. Its pyridine core is a privileged scaffold in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to form hydrogen bonds and interact with enzymes or receptors. The cyclobutyl group, in particular, has been shown to improve oral bioavailability by reducing metabolic clearance, a phenomenon often observed in related compounds. This makes 4-cyclobutyl-6-methylpyridin-2-amine an attractive candidate for further development into drugs targeting neurological disorders, infectious diseases, or inflammatory conditions.

Current research highlights the compound's role in developing kinase inhibitors, where the pyridine ring serves as a hinge-binding motif. The steric bulk provided by the cyclobutyl group can be leveraged to selectively inhibit specific kinases while minimizing off-target effects. Additionally, modifications at the 2-amino position offer further opportunities for derivatization, allowing chemists to fine-tune potency and selectivity. Studies have demonstrated that derivatives of 4-cyclobutyl-6-methylpyridin-2-amine exhibit promising antiviral properties by disrupting viral replication mechanisms or inhibiting host factors essential for pathogen survival.

The synthesis of 4-cyclobutyl-6-methylpyridin-2-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the cyclobutyl and methyl substituents. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for transitioning laboratory-scale discoveries into clinical candidates.

From a material science perspective, 4-cyclobutyl-6-methylpyridin-2-amine has been investigated for its potential applications in organic electronics. The compound's electron-rich pyridine core can contribute to charge transport properties when incorporated into conjugated polymers or small-molecule semiconductors. Researchers are exploring its use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors, where its structural rigidity and tunable electronic characteristics offer distinct advantages over conventional materials.

The pharmacological evaluation of 4-cyclobutyl-6-methylpyridin-2-amine has revealed several interesting interactions with biological targets. Preclinical studies indicate that certain derivatives exhibit moderate affinity for bacterial enzymes involved in DNA gyrase inhibition, suggesting potential as antibiotics against resistant strains. Furthermore, analogs have shown activity against mammalian enzymes such as monoamine oxidases (MAOs), which are implicated in neurodegenerative diseases like Parkinson's disease. These findings underscore the compound's versatility as a pharmacological tool.

In conclusion,4-Cyclobutyl-6-methylpyridin-2-amine (CAS No. 2138201-89-3) represents a structurally intriguing molecule with broad applications across pharmaceuticals and materials science. Its unique combination of steric and electronic features makes it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,4-cyclobutyl-6-methylpyridin-2-amine will undoubtedly remain at the forefront of innovation in these fields.